Cas no 1600356-66-8 ({2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene)

• Product Name: {2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene
• CAS No: 1600356-66-8
• MF: C₁₂H₁₇IO₂
• MW: 320.166656255722
• CID: 6053279
• PubChem ID: 114773197
• Update Time: 2025-07-19

{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene Chemical and Physical Properties

Names and Identifiers

• {2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene
• EN300-1133304
• {2-[(1-iodo-2-methylpropan-2-yl)oxy]ethoxy}benzene
• 1600356-66-8

• Inchi： 1S/C12H17IO2/c1-12(2,10-13)15-9-8-14-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key： TVEQIPXOLFWRCG-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.02733g/mol
• Monoisotopic Mass: 320.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on {2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene

Comprehensive Overview of {2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene (CAS No. 1600356-66-8)

{2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene is a specialized organic compound with the CAS registry number 1600356-66-8. This compound belongs to the class of aryl ether derivatives, which are widely studied for their unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of an iodo group and an ethoxy linkage in its structure makes it a versatile intermediate for further chemical modifications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and organic synthesis.

The molecular structure of {2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene features a benzene ring substituted with an ethoxy chain terminated by a 1-iodo-2-methylpropan-2-yl group. This arrangement imparts both lipophilic and electrophilic characteristics, making it suitable for cross-coupling reactions and nucleophilic substitutions. In recent years, the demand for such highly functionalized intermediates has grown, particularly in the development of targeted therapeutics and advanced materials.

One of the key reasons for the rising interest in CAS No. 1600356-66-8 is its potential application in medicinal chemistry. The compound's ability to act as a building block for more complex molecules has been explored in the synthesis of bioactive compounds. For instance, its iodo moiety can participate in palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone in modern pharmaceutical manufacturing. This aligns with the current trend of green chemistry and sustainable synthesis, as researchers seek efficient and environmentally friendly methods to produce drug candidates.

In addition to its pharmaceutical relevance, {2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene has garnered attention in the field of material science. The compound's aromatic core and flexible ethoxy chain make it a candidate for designing liquid crystals and polymeric materials. With the growing focus on smart materials and nanotechnology, this compound could play a role in developing next-generation electronic devices and sensors.

From a synthetic chemistry perspective, the compound's stability and reactivity profile make it a valuable tool for organic transformations. Its iodo group can be easily replaced via halogen exchange reactions, enabling the introduction of diverse functional groups. This flexibility is particularly appealing in combinatorial chemistry, where rapid diversification of molecular scaffolds is essential for high-throughput screening.

The safety and handling of CAS No. 1600356-66-8 are also topics of interest. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. This includes the use of personal protective equipment (PPE) and adherence to chemical storage guidelines. Such precautions are in line with the broader industry emphasis on workplace safety and regulatory compliance.

In summary, {2-(1-iodo-2-methylpropan-2-yl)oxyethoxy}benzene (CAS No. 1600356-66-8) is a multifaceted compound with significant potential in pharmaceutical research, material science, and organic synthesis. Its unique structural features and reactivity make it a valuable asset for scientists exploring innovative chemical solutions. As the demand for specialty chemicals continues to rise, this compound is poised to play an increasingly important role in cutting-edge research and industrial applications.